Cas no 412029-03-9 (erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside)

• Product Name: erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside
• CAS No: 412029-03-9
• MF: C₂₇H₃₆O₁₃
• MW: 568.56694984436
• CID: 3013703
• PubChem ID: 46881230
• Update Time: 2025-06-23

erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside Chemical and Physical Properties

Names and Identifiers

• erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside
• erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside
• 412029-03-9
• A-sinapyl ether 7-O-glucoside
• erythro-Guaiacylglycerol
• 2-[3-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-2-[4-(3-hydroxyprop-1-enyl)-2,6-dimethoxyphenoxy]propoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• erythro-Guaiacylglycerol beta-sinapyl ether 7-O-glucoside
• (2R,3R,4S,5S,6R)-2-[(1S,2R)-3-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEMBL1087179
• AKOS040761705
• erythro-Guaiacylglycerol ?-sinapyl ether 7-O-glucoside
• MRA02903

• Inchi： 1S/C27H36O13/c1-35-17-11-15(6-7-16(17)31)25(40-27-24(34)23(33)22(32)20(12-29)39-27)21(13-30)38-26-18(36-2)9-14(5-4-8-28)10-19(26)37-3/h4-7,9-11,20-25,27-34H,8,12-13H2,1-3H3
• InChI Key： BPUKWANBFFNAJE-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC(C1C=CC(=C(C=1)OC)O)C(CO)OC1C(=CC(C=CCO)=CC=1OC)OC

Computed Properties

• Exact Mass: 568.21559120g/mol
• Monoisotopic Mass: 568.21559120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 870.8±65.0 °C at 760 mmHg
• Flash Point: 480.4±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside

Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside (CAS No. 412029-03-9): A Comprehensive Overview

Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside, a naturally occurring polyphenolic compound, is a derivative of guaiacylglycerol β-sinapyl ether with a glucoside moiety at the 7-O position. This compound has garnered significant attention in the field of chemobiology due to its unique structural features and potential biological activities. With a CAS number of 412029-03-9, it is recognized for its role in plant defense mechanisms and its promising applications in pharmaceutical research.

The structure of Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside consists of a glycerol backbone substituted with a guaiacyl group and a sinapyl group, linked together by an ether bond. The presence of the glucoside moiety enhances its solubility and stability, making it more suitable for various biochemical applications. This structural complexity contributes to its multifaceted biological interactions, which have been extensively studied in recent years.

Recent research has highlighted the pharmacological potential of Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside, particularly in the context of anti-inflammatory and antioxidant properties. Studies have demonstrated that this compound can modulate various signaling pathways involved in inflammation, such as NF-κB and MAPK. Its ability to inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6 makes it a promising candidate for developing novel therapeutic agents.

In addition to its anti-inflammatory effects, Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside has shown significant antioxidant activity. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various chronic diseases. The compound's ability to scavenge ROS and reduce oxidative damage has been observed in vitro and in vivo models. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in pathogenesis.

The bioavailability of Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside has been a subject of interest among researchers. Its glucoside structure enhances its absorption and distribution within the body, potentially improving therapeutic efficacy. Studies have shown that when administered orally, the compound exhibits prolonged circulation time and better tissue penetration compared to its aglycone form. This improved bioavailability makes it a more viable candidate for clinical applications.

Furthermore, Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside has been investigated for its anticancer properties. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by activating intrinsic and extrinsic apoptotic pathways. Its ability to disrupt cancer cell proliferation and promote cell death without significant toxicity to healthy cells makes it an attractive candidate for cancer therapy research.

The synergistic effects of Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside with other bioactive compounds have also been explored. Combination therapy with conventional chemotherapeutic agents has shown enhanced efficacy in treating resistant cancers. The compound's ability to sensitize cancer cells to chemotherapy-induced apoptosis suggests that it could be used as an adjuvant therapy to improve treatment outcomes.

Recent advancements in metabolomics have provided new insights into the metabolic pathways influenced by Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. Studies have identified alterations in lipid metabolism and energy homeostasis following its administration, which could contribute to its therapeutic effects. These findings underscore the importance of understanding the metabolic interactions between bioactive compounds and their target systems.

The synthesis of Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside has been optimized using enzymatic and chemical methods to ensure high yield and purity. Biocatalytic approaches have particularly gained traction due to their sustainability and mild reaction conditions. These synthetic strategies not only facilitate large-scale production but also minimize environmental impact, aligning with green chemistry principles.

In conclusion, Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside (CAS No. 412029-03-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, coupled with its anti-inflammatory, antioxidant, anticancer, and metabolic modulating properties, makes it a valuable asset in drug discovery research. Continued investigation into its mechanisms of action and therapeutic potential will further solidify its role as a promising candidate for future medical interventions.